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Compound of Interest

D-(-)-3-Phosphoglyceric acid
Compound Name:
disodium

cat. No.: B10769853

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of D-(-)-3-Phosphoglyceric acid
disodium salt, a common intermediate in glycolysis. Adherence to these procedures is critical
to maintaining a safe laboratory environment and complying with regulatory standards.

Hazard Summary

D-(-)-3-Phosphoglyceric acid disodium salt is classified with the following hazards:

o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

e May cause respiratory irritation.[1][2][3]

e May cause damage to organs, including the eyes and central nervous system.
Personal Protective Equipment (PPE)

Prior to handling or disposal, ensure the following personal protective equipment is worn:

» Protective gloves.
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» Eye and face protection.

e Use only in a well-ventilated area or under a fume hood.
For spill cleanup, more extensive PPE is required:

o Self-contained breathing apparatus.[4]

e Heavy rubber gloves.[4]

e Rubber boots.[4]

Spill Cleanup Procedures

In the event of a spill, follow these steps to safely clean and contain the material:

Evacuate the Area: Immediately clear the vicinity of the spill.[4]

o Ensure Proper Ventilation: Work under a hood if possible and ensure the area is well-
ventilated.

o Contain the Spill: Carefully sweep up the powdered material.[4] Avoid actions that could raise
dust.[4]

o Collect the Material: Place the swept-up solid into a designated, labeled bag or container for
waste disposal.[4]

o Decontaminate the Area: After the material has been collected, wash the spill site thoroughly.

[4]

¢ Dispose of Cleanup Materials: All materials used for cleanup should be placed in the
hazardous waste container.

Disposal Protocol

The recommended method for the disposal of D-(-)-3-Phosphoglyceric acid disodium salt is
through a licensed professional waste disposal service.[4] The substance should not be
disposed of with household garbage or allowed to enter the sewage system.[2]
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The primary disposal method involves:

o Professional Consultation: Contact a licensed waste disposal service to handle the material.

[4]

e Chemical Incineration: The recommended procedure is to dissolve or mix the material with a
combustible solvent.[4] This mixture should then be burned in a chemical incinerator
equipped with an afterburner and scrubber.[4]

e Regulatory Compliance: It is imperative to observe all federal, state, and local environmental
regulations throughout the disposal process.[4]

Disposal Workflow

The following diagram illustrates the step-by-step process for the safe disposal of D-(-)-3-
Phosphoglyceric acid disodium salt.
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Disposal Workflow for D-(-)-3-Phosphoglyceric Acid Disodium Salt
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Caption: A flowchart outlining the key steps for the safe disposal of D-(-)-3-Phosphoglyceric
acid disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10769853?utm_src=pdf-body
https://www.benchchem.com/product/b10769853?utm_src=pdf-body
https://www.benchchem.com/product/b10769853?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/16219906
https://pubchem.ncbi.nlm.nih.gov/compound/16219906
https://cdn.caymanchem.com/cdn/msds/20123m.pdf
https://www.carlroth.com/medias/SDB-2TP2-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTEwMDB8YXBwbGljYXRpb24vcGRmfGFESmpMMmd5WXk4NU1qQXdNVFV6TURZM05UVXdMMU5FUWw4eVZGQXlYMDFVWDBWT0xuQmtaZ3wwOTE3NjQyMjdkYWIwZTdhY2IwNzAwNGUzMmU0NzZlNjg1ZGZiNmZhODViZDc4MzVlNzc3NzAyYjE3NjMxNDc3
https://foodb.ca/system/small_molecule_compounds/msds/FDB022255.pdf?1425146263
https://www.benchchem.com/product/b10769853#d-3-phosphoglyceric-acid-disodium-proper-disposal-procedures
https://www.benchchem.com/product/b10769853#d-3-phosphoglyceric-acid-disodium-proper-disposal-procedures
https://www.benchchem.com/product/b10769853#d-3-phosphoglyceric-acid-disodium-proper-disposal-procedures
https://www.benchchem.com/product/b10769853#d-3-phosphoglyceric-acid-disodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10769853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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